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Compound of Interest

Compound Name: Rauvoyunine C

CAS No.: 1211543-01-9

Cat. No.: B1169371

Get Quote

Introduction
Rauvoyunine C is a naturally occurring picraline-type monoterpene indole alkaloid. This class

of compounds is of significant interest to the scientific community due to the diverse

pharmacological activities exhibited by its members. This technical guide provides a

comprehensive overview of Rauvoyunine C, focusing on its natural origin, methodologies for

its isolation and purification, structural elucidation, and known biological activities. This

document is intended for researchers, scientists, and professionals in the field of drug

development and natural product chemistry.

Natural Source and Origin
The primary and thus far only reported natural source of Rauvoyunine C is the plant Rauvolfia

yunnanensis Tsiang, belonging to the Apocynaceae family. This plant is indigenous to the

southwestern regions of China and has a history of use in traditional medicine. Rauvoyunine C
has been successfully isolated from the aerial parts of this plant, alongside other structurally

related alkaloids. The genus Rauvolfia is a well-established source of a wide array of

monoterpene indole alkaloids, many of which possess significant biological properties.
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Biosynthesis of Picraline-Type Alkaloids
The biosynthesis of monoterpene indole alkaloids is a complex process originating from

primary metabolites. The indole moiety is derived from the amino acid tryptophan, while the

monoterpene unit originates from the terpenoid biosynthesis pathway. A key intermediate in the

formation of many of these alkaloids, including the picraline class to which Rauvoyunine C
belongs, is geissoschizine.

The general biosynthetic pathway leading to geissoschizine is outlined below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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